5-Bromo-2-(piperidin-1-yl)benzonitrile

• IUPAC Name: 5-bromo-2-piperidin-1-ylbenzonitrile
• InChI: InChI=1S/C12H13BrN2/c13-11-4-5-12(10(8-11)9-14)15-6-2-1-3-7-15/h4-5,8H,1-3,6-7H2
• InChI Key: WOAHPAAQAVSBEO-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C2=C(C=C(C=C2)Br)C#N
• Molecular Formula: C12H13BrN2
• DSSTOX Substance ID: DTXSID60736176
• Molecular Weight: 265.15 g/mol
• CAS No.: 876918-30-8

Description

5-Bromo-2-(piperidin-1-yl)benzonitrile is a useful research compound. Its molecular formula is C12H13BrN2 and its molecular weight is 265.15 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis Applications

5-Bromo-2-(piperidin-1-yl)benzonitrile has been used in various synthesis applications. For instance, it's involved in the synthesis of novel non-peptide CCR5 antagonists, which are crucial in HIV-1 infection prevention. This compound serves as an intermediate in the preparation of these antagonists through reactions involving bromization, elimination, and reduction (Cheng De-ju, 2014), (Cheng De-ju, 2015).

Pharmaceutical Research

In pharmaceutical research, derivatives of this compound have been synthesized and evaluated for their anti-inflammatory and antibacterial properties. For instance, benzothiazole clubbed chromene derivatives have been tested for anti-inflammatory potential, indicating the versatile application of this compound in drug development (Divyani Gandhi et al., 2018).

Corrosion Inhibition Studies

Research has also been conducted on Piperine derivatives, including those related to this compound, for their potential as green corrosion inhibitors on iron surfaces. This application is significant for industrial and engineering fields, suggesting the compound's utility beyond medical and pharmaceutical research (M. E. Belghiti et al., 2018).

Characterization and Analysis

Furthermore, derivatives of this compound have been subjected to thorough characterization and analysis, such as in the study of N-substituted derivatives for anti-bacterial properties. These studies often involve advanced techniques like NMR, IR, and mass spectral analysis, underscoring the compound's relevance in methodological research in chemistry (H. Khalid et al., 2016).

Synthesis routes and methods

Procedure details

5-Bromo-2-fluorobenzonitrile and piperidine were heated at 80° C. in DMSO in the presence of cesium carbonate to obtain 5-bromo-2-piperidin-1-ylbenzonitrile. F: 265.